Cas no 2034246-41-6 (5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide
• CAS No: 2034246-41-6
• MF: C₁₃H₂₀N₄O₂S₂
• MW: 328.453499794006
• CID: 5841674
• PubChem ID: 119101693
• Update Time: 2025-06-28

5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide
• F6514-7387
• AKOS026693171
• 2034246-41-6
• 5-ethyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]thiophene-2-sulfonamide
• 5-ethyl-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]thiophene-2-sulfonamide
• 5-ethyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)thiophene-2-sulfonamide

• Inchi： 1S/C13H20N4O2S2/c1-4-11-5-6-13(20-11)21(18,19)16-12(10(2)3)9-17-14-7-8-15-17/h5-8,10,12,16H,4,9H2,1-3H3
• InChI Key： MSVNDUPCPIRGND-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NC(CN1N=CC=N1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 328.10276824g/mol
• Monoisotopic Mass: 328.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide

Introduction to 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide (CAS No. 2034246-41-6)

The compound 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide, identified by its CAS number 2034246-41-6, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The compound's architecture combines a thiophene core with a sulfonamide functional group, flanked by an ethyl and a butyl chain, further modified by a triazole ring. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

Recent studies have highlighted the potential of 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide as a modulator of immune responses. The sulfonamide moiety is well-known for its ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. In particular, the presence of the triazole ring introduces additional binding potential, which can enhance the compound's affinity for specific proteins involved in immune regulation. This dual interaction mechanism is a key focus in current drug discovery efforts aimed at developing treatments for autoimmune diseases and chronic inflammation.

The thiophene scaffold is another critical component of this compound. Thiophenes are heterocyclic compounds that have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a thiophene ring into 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylthiophene-2-sulfonamide not only contributes to its overall biological activity but also influences its pharmacokinetic profile. Thiophenes are known to exhibit favorable solubility and metabolic stability, which are essential characteristics for any drug candidate aiming at clinical translation.

Current research in this domain has revealed intriguing insights into the mechanism of action of 5-ethyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yli thiophene - 2 - sulfonamide. Preclinical studies suggest that this compound may exert its effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. These cytokines play a central role in driving inflammatory responses and are often overexpressed in conditions like rheumatoid arthritis and inflammatory bowel disease. By modulating their activity, 5 - ethyl - N - 3 - methyl - 1 - ( 2 H - 1 , 2 , 3 - tri azol - 2 - yl ) but an - 2 - ylthiophene - 2 - sulf on am ide holds promise as a therapeutic agent capable of dampening excessive inflammation.

Moreover, the structural diversity introduced by the ethyl and butyl chains further enhances the compound's potential as a drug candidate. These alkyl groups can influence both the solubility and bioavailability of the molecule, ensuring that it reaches its target sites effectively within the body. The flexibility provided by these side chains also allows for optimal binding interactions with biological targets, thereby maximizing the compound's efficacy.

The integration of computational modeling and high-throughput screening techniques has accelerated the discovery and optimization of molecules like 5 - ethyl - N - 3 - methyl - 1 - ( 2 H - 1 , 2 , 3 - tri azol - 2 - yl ) but an - 2 - ylthiophene - 2 - sulf on am ide. These methodologies enable researchers to predict how different structural modifications will impact biological activity, allowing for rapid refinement of lead compounds. Such advancements are crucial in modern drug development pipelines, where efficiency and precision are paramount.

In conclusion,5ethyl-N3methyl1(21H13triazol21yI)butan22yIthiophene22sulfonamide (CAS No.2034246416) represents a compelling example of how structural innovation can lead to novel therapeutic agents with significant biological activity. Its unique combination of functional groups—sulfonamide thiophene triazole—makes it a promising candidate for further investigation in areas such as immunomodulation and inflammation control. As research continues to uncover new insights into its mechanisms of action,5ethylN3methyl12triazol21yIbutan22yIthiophene22sulfonamide is poised to play an increasingly important role in the development of next-generation pharmaceuticals.